N-(4-bromobenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H11BrN4OS/c1-9-14(21-8-3-2-7-12(21)18-9)15(22)20-16-19-13-10(17)5-4-6-11(13)23-16/h2-8H,1H3,(H,19,20,22)
• InChI Key: WECYGZKQCAOVLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NC3=NC4=C(S3)C=CC=C4Br
• Molecular Formula: C16H11BrN4OS
• Molecular Weight: 387.3 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings, including a bromobenzo[d]thiazole ring and an imidazo[1,2-a]pyridine ring. These types of structures are often found in biologically active compounds and could have potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the core heterocyclic rings, followed by functionalization to introduce the various substituents. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the bromobenzo[d]thiazole and imidazo[1,2-a]pyridine rings. These rings would likely contribute to the overall stability of the molecule and could influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its lipophilicity.

Mechanism of Action

Target of Action

The primary target of N-(4-bromo-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . This enzyme plays a crucial role in the survival and virulence of the bacteria, making it an attractive target for anti-tubercular compounds .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the normal functioning of the enzyme, leading to a halt in the cell wall biosynthesis of Mycobacterium tuberculosis . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The inhibition of DprE1 affects the arabinogalactan biosynthesis pathway, a critical component of the mycobacterial cell wall . This disruption leads to downstream effects such as impaired cell wall formation and ultimately, bacterial death .

Pharmacokinetics

The compound’s potency againstM. tuberculosis suggests that it may have favorable bioavailability

Result of Action

The result of the compound’s action is the inhibition of cell wall biosynthesis in M. tuberculosis, leading to bacterial death . This makes N-(4-bromo-1,3-benzothiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide a potential candidate for the development of new anti-tubercular drugs .

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromobenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide in lab experiments is its high selectivity for certain proteins and enzymes, making it a valuable tool for studying specific molecular mechanisms. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of using this compound is its potential toxicity to cells and organisms, which must be carefully considered in experimental design.

Future Directions

There are many potential future directions for research involving N-(4-bromobenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide. One direction is the development of new applications for this compound, such as in the study of protein-ligand interactions or in the development of new anticancer agents. Another direction is the optimization of the synthesis method for this compound to increase yield and purity. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential toxicity to cells and organisms.
Conclusion:
In conclusion, this compound, or this compound, is a small molecule with various potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a research tool.

Scientific Research Applications

N-(4-bromobenzo[d]thiazol-2-yl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been used in various scientific research applications, including as a fluorescent probe for detecting protein conformational changes (Kato et al., 2011), a selective inhibitor of protein kinase CK2 (Cozza et al., 2014), and a potential anticancer agent (Alajarin et al., 2016). This compound has also been used as a tool to study the molecular mechanisms of protein-protein interactions and protein-ligand interactions (Alajarin et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Compounds with similar structures can exhibit a range of biological activities, some of which could be harmful.